![molecular formula C17H16N2O2S B3964635 1-{[4'-(methylsulfonyl)biphenyl-4-yl]methyl}-1H-imidazole](/img/structure/B3964635.png)
1-{[4'-(methylsulfonyl)biphenyl-4-yl]methyl}-1H-imidazole
Overview
Description
1-{[4'-(methylsulfonyl)biphenyl-4-yl]methyl}-1H-imidazole, also known as MSB or MSBI, is a chemical compound that has been extensively studied in scientific research. This compound has been found to have potential applications in various fields, including medicinal chemistry and biochemistry.
Mechanism of Action
The mechanism of action of 1-{[4'-(methylsulfonyl)biphenyl-4-yl]methyl}-1H-imidazole involves the inhibition of certain enzymes, including cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). These enzymes are involved in cancer cell growth and inflammation, respectively. By inhibiting the activity of these enzymes, this compound can potentially prevent the growth of cancer cells and reduce inflammation.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. It has been shown to inhibit the activity of COX-2 and 5-LOX, which are involved in the production of prostaglandins and leukotrienes, respectively. These molecules are involved in inflammation and cancer cell growth. By inhibiting their production, this compound can potentially reduce inflammation and prevent the growth of cancer cells.
Advantages and Limitations for Lab Experiments
1-{[4'-(methylsulfonyl)biphenyl-4-yl]methyl}-1H-imidazole has several advantages and limitations for lab experiments. One advantage is that it is soluble in organic solvents such as DMSO and DMF, which makes it easy to prepare for experiments. However, one limitation is that it can be difficult to obtain pure this compound, as impurities can affect the results of experiments. Another limitation is that this compound can be expensive, which may limit its use in some experiments.
Future Directions
There are several future directions for research on 1-{[4'-(methylsulfonyl)biphenyl-4-yl]methyl}-1H-imidazole. One direction is to study its potential as an anticancer agent in more detail, including its effects on different types of cancer cells. Another direction is to study its potential as an anti-inflammatory agent in more detail, including its effects on different types of inflammation. Additionally, more research is needed to determine the optimal dosage and administration of this compound for different applications. Finally, more research is needed to determine the safety and toxicity of this compound in humans.
Scientific Research Applications
1-{[4'-(methylsulfonyl)biphenyl-4-yl]methyl}-1H-imidazole has been extensively studied in scientific research for its potential applications in medicinal chemistry and biochemistry. It has been found to have potential as an anticancer agent, as it inhibits the activity of certain enzymes that are involved in cancer cell growth. This compound has also been found to have potential as an anti-inflammatory agent, as it inhibits the activity of certain enzymes that are involved in inflammation.
properties
IUPAC Name |
1-[[4-(4-methylsulfonylphenyl)phenyl]methyl]imidazole | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N2O2S/c1-22(20,21)17-8-6-16(7-9-17)15-4-2-14(3-5-15)12-19-11-10-18-13-19/h2-11,13H,12H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DIFKRXNOKBJYOE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1=CC=C(C=C1)C2=CC=C(C=C2)CN3C=CN=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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